Cas no 2228365-50-0 (2,2-dimethyl-3-(4-methylpyrimidin-5-yl)propan-1-amine)

• Product Name: 2,2-dimethyl-3-(4-methylpyrimidin-5-yl)propan-1-amine
• CAS No: 2228365-50-0
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 5829659
• PubChem ID: 165626453
• Update Time: 2025-06-08

2,2-dimethyl-3-(4-methylpyrimidin-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(4-methylpyrimidin-5-yl)propan-1-amine
• EN300-1763931
• 2228365-50-0

• Inchi： 1S/C10H17N3/c1-8-9(5-12-7-13-8)4-10(2,3)6-11/h5,7H,4,6,11H2,1-3H3
• InChI Key： JAWDJGYCLIMSKZ-UHFFFAOYSA-N
• SMILES： NCC(C)(C)CC1=CN=CN=C1C

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.8Ų

Additional information on 2,2-dimethyl-3-(4-methylpyrimidin-5-yl)propan-1-amine

Introduction to 2,2-dimethyl-3-(4-methylpyrimidin-5-yl)propan-1-amine (CAS No. 2228365-50-0)

2,2-dimethyl-3-(4-methylpyrimidin-5-yl)propan-1-amine, identified by the chemical identifier CAS No. 2228365-50-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a dimethyl substituent on the propyl chain and a 4-methylpyrimidin-5-yl moiety, has garnered attention due to its structural complexity and potential biological activities. The precise arrangement of these functional groups suggests a high degree of specificity, which is often a key factor in the design of novel therapeutic agents.

The 4-methylpyrimidin-5-yl group is particularly noteworthy, as pyrimidine derivatives are widely recognized for their role in various biological processes. Pyrimidines are fundamental components of nucleic acids, and modifications of this core structure have been extensively explored in the development of drugs targeting diseases such as cancer, viral infections, and metabolic disorders. The presence of a methyl group at the 4-position introduces additional conformational flexibility, which can influence both the reactivity and the pharmacokinetic properties of the compound.

In recent years, there has been a surge in research focused on developing small molecules that can modulate protein-protein interactions (PPIs) or interact with specific biological targets with high selectivity. The structural features of 2,2-dimethyl-3-(4-methylpyrimidin-5-yl)propan-1-amine make it a promising candidate for such applications. Specifically, the pyrimidine ring can serve as a scaffold for designing molecules that bind to enzymes or receptors involved in critical signaling pathways.

One of the most compelling aspects of this compound is its potential in drug discovery. The combination of the dimethyl and 4-methylpyrimidin-5-yl groups creates a unique chemical profile that may enable interactions with biological targets that are difficult to modulate with simpler molecules. For instance, studies have shown that pyrimidine-based compounds can exhibit inhibitory effects on kinases and other enzymes implicated in disease progression. The methyl substituents may enhance binding affinity by improving hydrophobic interactions or by fine-tuning the orientation of the molecule within the binding pocket.

The synthesis of 2,2-dimethyl-3-(4-methylpyrimidin-5-yl)propan-1-amine presents an intriguing challenge due to its complex architecture. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or multi-step organic transformations, are often employed to construct this type of molecule efficiently. The success of these synthetic approaches is crucial for obtaining sufficient quantities of the compound for further biological evaluation.

In terms of biological activity, preliminary studies suggest that 2,2-dimethyl-3-(4-methylpyrimidin-5-yl)propan-1-amine may exhibit properties relevant to therapeutic applications. For example, it could potentially interfere with pathways involved in inflammation or cell proliferation. However, more extensive research is needed to fully elucidate its mechanism of action and to assess its safety and efficacy profile. Preclinical studies are essential to determine whether this compound has the potential to progress into clinical development.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The synthesis and characterization of compounds like 2,2-dimethyl-3-(4-methylpyrimidin-5-yl)propan-1-amine are just one part of this process. Equally important are the biological assays that help identify promising candidates and guide further optimization efforts. High-throughput screening (HTS) technologies have revolutionized drug discovery by allowing researchers to evaluate thousands of compounds rapidly.

The future prospects for 2,2-dimethyl-3-(4-methylpyrimidin-5-y l)propan -1 -amine are exciting given its unique structural features and potential biological relevance. As our understanding of disease mechanisms continues to evolve, so too does our ability to design molecules that can modulate these processes effectively. The integration of computational chemistry tools with experimental methods has further accelerated the drug discovery pipeline, enabling more targeted and efficient development efforts.

In conclusion, 2 , 2 - dim ethyl - 3 - ( 4 - methyl py rim idin - 5 - y l ) pro pan - 1 - am ine ( CAS No . 2228365 - 50 - 0 ) represents an intriguing compound with significant potential in pharmaceutical research . Its structural complexity , combined with its putative biological activities , make it a valuable tool for exploring new therapeutic strategies . While further studies are necessary to fully understand its properties , this molecule exemplifies the innovative approaches being taken in modern drug discovery .